Cas no 1781205-96-6 (2,2-difluoro-2-(thian-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(thian-3-yl)ethan-1-ol
• CAS No: 1781205-96-6
• MF: C₇H₁₂F₂OS
• MW: 182.231388092041
• CID: 6189423
• PubChem ID: 105440136
• Update Time: 2025-07-16

2,2-difluoro-2-(thian-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(thian-3-yl)ethan-1-ol
• EN300-1967143
• 1781205-96-6

• Inchi： 1S/C7H12F2OS/c8-7(9,5-10)6-2-1-3-11-4-6/h6,10H,1-5H2
• InChI Key： QHWMSVZMNUPXHF-UHFFFAOYSA-N
• SMILES： S1CCCC(C(CO)(F)F)C1

Computed Properties

• Exact Mass: 182.05769250g/mol
• Monoisotopic Mass: 182.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 2,2-difluoro-2-(thian-3-yl)ethan-1-ol

2,2-difluoro-2-(thian-3-yl)ethan-1-ol (CAS No. 1781205-96-6): An Overview of Its Structure, Properties, and Applications

2,2-difluoro-2-(thian-3-yl)ethan-1-ol (CAS No. 1781205-96-6) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive structure, which includes a thianyl (thiane) ring and difluoro substitution on the ethyl group. The combination of these functional groups imparts unique chemical and physical properties that make it an intriguing candidate for further research and development.

The molecular formula of 2,2-difluoro-2-(thian-3-yl)ethan-1-ol is C₅H₇F₂O, with a molecular weight of approximately 134.10 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point, boiling point, and refractive index, have been extensively studied to understand its behavior in different environments.

In terms of its chemical structure, the presence of the thianyl ring and difluoro substitution on the ethyl group plays a crucial role in determining the compound's reactivity and stability. The thianyl ring, which is a six-membered ring containing one sulfur atom, confers unique electronic properties to the molecule. The difluoro substitution on the ethyl group further enhances the molecule's polarity and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have focused on the potential applications of 2,2-difluoro-2-(thian-3-yl)ethan-1-ol in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of novel pharmaceuticals. The compound's unique structure allows for the introduction of various functional groups through selective chemical reactions, enabling the creation of complex molecules with desired biological activities. For example, researchers have explored its use in the synthesis of antiviral agents and anticancer drugs.

In addition to its potential in medicinal chemistry, 2,2-difluoro-2-(thian-3-yl)ethan-1-ol has also shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials with enhanced properties. For instance, studies have demonstrated that this compound can be used to create metallopolymers with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 2,2-difluoro-2-(thian-3-yl)ethan-1-ol has been optimized using various methods to ensure high yields and purity. One common approach involves the reaction of 3-bromothiane with difluoromethyl Grignard reagent followed by hydrolysis to form the alcohol. This method has been shown to be efficient and scalable, making it suitable for large-scale production.

Safety considerations are an important aspect when handling 2,2-difluoro-2-(thian-3-yl)ethan-1-ol. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in the laboratory environment.

In conclusion, 2,2-difluoro-2-(thian-3-yl)ethan-1-ol (CAS No. 1781205-96-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific fields.